1-(Thiophene-3-carbonyl)azetidin-3-ol

• IUPAC Name: (3-hydroxyazetidin-1-yl)-thiophen-3-ylmethanone
• InChI: InChI=1S/C8H9NO2S/c10-7-3-9(4-7)8(11)6-1-2-12-5-6/h1-2,5,7,10H,3-4H2
• InChI Key: KHYCBNBOUUYMOC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CSC=C2)O
• Molecular Formula: C8H9NO2S
• Molecular Weight: 183.23 g/mol
• CAS No.: 1340388-16-0

Description

Synthesis Analysis

Thiophene-based analogs, including “1-(Thiophene-3-carbonyl)azetidin-3-ol”, have been synthesized by heterocyclization of various substrates. The synthesis of thiophene derivatives is a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity.

Chemical Reactions Analysis

Thiophene derivatives, including “this compound”, are synthesized through various chemical reactions. Some of the typical and significant synthetic methods to thiophene derivatives include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis.

Scientific Research Applications

1-(Thiophene-3-carbonyl)azetidin-3-ol has been studied for its potential applications in a variety of scientific research areas. It has been used as a building block in the synthesis of various heterocyclic compounds, including thiophene derivatives, azetidines, and azepines. It has also been studied for its potential use as a ligand in transition metal-catalyzed reactions, such as the Suzuki-Miyaura reaction. Additionally, it has been investigated for its potential use in the synthesis of polymers, materials, and drugs.

Mechanism of Action

Target of Action

The primary target of “1-(Thiophene-3-carbonyl)azetidin-3-ol” is Glutamate racemase . Glutamate racemase is an enzyme that plays a crucial role in the biosynthesis of the bacterial cell wall .

Mode of Action

It is known to interact with its target, glutamate racemase . The interaction between the compound and its target may result in changes that affect the function of the enzyme .

Biochemical Pathways

Given its target, it is likely to affect the pathways related to the biosynthesis of the bacterial cell wall .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound .

Result of Action

Given its target, it is likely to affect the structure and function of the bacterial cell wall .

Action Environment

Factors such as temperature, pH, and the presence of other molecules could potentially influence its action .

Advantages and Limitations for Lab Experiments

1-(Thiophene-3-carbonyl)azetidin-3-ol has several advantages and limitations for use in laboratory experiments. One of the major advantages is its low toxicity, which makes it a safe and effective reagent for use in a variety of reactions. Additionally, it has been shown to be a good ligand for transition metal-catalyzed reactions, such as the Suzuki-Miyaura reaction. However, it is not as stable as some other heterocyclic compounds, and it can be difficult to purify. Additionally, it is not as widely available as some other compounds, which can make it difficult to obtain in large quantities.

Future Directions

There are a number of potential future directions for the use of 1-(Thiophene-3-carbonyl)azetidin-3-ol. It could be used as a building block in the synthesis of various heterocyclic compounds, such as thiophene derivatives, azepines, and azetidines. Additionally, it could be used as a ligand in transition metal-catalyzed reactions, such as the Suzuki-Miyaura reaction. It could also be used as a starting material in the synthesis of polymers, materials, and drugs. Additionally, it could be investigated for its potential use as an antioxidant and anti-inflammatory agent. Finally, it could be studied for its potential use as a catalyst in various organic transformations.